Cas no 915390-63-5 (2,2,2-trifluoro-1-3-(hydroxymethyl)pyrrolidin-1-ylethan-1-one)

• Product Name: 2,2,2-trifluoro-1-3-(hydroxymethyl)pyrrolidin-1-ylethan-1-one
• CAS No: 915390-63-5
• MF: C₇H₁₀F₃NO₂
• MW: 197.155012607574
• CID: 4312066
• PubChem ID: 62372909
• Update Time: 2025-10-29

2,2,2-trifluoro-1-3-(hydroxymethyl)pyrrolidin-1-ylethan-1-one Chemical and Physical Properties

Names and Identifiers

• Ethanone, 2,2,2-trifluoro-1-[3-(hydroxymethyl)-1-pyrrolidinyl]-
• 2,2,2-Trifluoro-1-[3-(hydroxymethyl)pyrrolidin-1-yl]ethan-1-one
• AKOS011659078
• 915390-63-5
• F1908-1233
• [1-(trifluoroacetyl)pyrrolidin-3-yl]methanol
• 2,2,2-trifluoro-1-[3-(hydroxymethyl)pyrrolidin-1-yl]ethanone
• SCHEMBL4100243
• 2,2,2-trifluoro-1-3-(hydroxymethyl)pyrrolidin-1-ylethan-1-one

• Inchi： 1S/C7H10F3NO2/c8-7(9,10)6(13)11-2-1-5(3-11)4-12/h5,12H,1-4H2
• InChI Key： MEEBWZOCZXDKOC-UHFFFAOYSA-N
• SMILES： C(=O)(N1CCC(CO)C1)C(F)(F)F

Computed Properties

• Exact Mass: 197.06636305Da
• Monoisotopic Mass: 197.06636305Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 40.5Ų

Additional information on 2,2,2-trifluoro-1-3-(hydroxymethyl)pyrrolidin-1-ylethan-1-one

Introduction to 2,2,2-trifluoro-1-3-(hydroxymethyl)pyrrolidin-1-ylethan-1-one (CAS No. 915390-63-5)

2,2,2-trifluoro-1-3-(hydroxymethyl)pyrrolidin-1-ylethan-1-one, with the CAS number 915390-63-5, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a trifluoromethyl group and a pyrrolidine ring with a hydroxymethyl substituent. These structural elements contribute to its potential applications in various therapeutic areas, particularly in the development of novel drugs and drug delivery systems.

The chemical structure of 2,2,2-trifluoro-1-3-(hydroxymethyl)pyrrolidin-1-ylethan-1-one can be represented as follows: C₈H₁₃F₃NO₂. The presence of the trifluoromethyl group imparts unique physicochemical properties to the molecule, such as enhanced lipophilicity and metabolic stability. These properties are highly desirable in drug design, as they can improve the bioavailability and pharmacokinetic profile of the compound.

In recent years, significant advancements have been made in understanding the biological activities and potential therapeutic applications of 2,2,2-trifluoro-1-3-(hydroxymethyl)pyrrolidin-1-ylethan-1-one. Research has shown that this compound exhibits potent inhibitory effects on various enzymes and receptors, making it a promising candidate for the treatment of several diseases. For instance, studies have demonstrated its efficacy in modulating G protein-coupled receptors (GPCRs), which are key targets for many therapeutic interventions.

The hydroxymethyl substituent on the pyrrolidine ring plays a crucial role in the biological activity of 2,2,2-trifluoro-1-3-(hydroxymethyl)pyrrolidin-1-ylethan-1-one. This functional group can form hydrogen bonds with target proteins, enhancing the binding affinity and selectivity of the compound. Additionally, the hydroxymethyl group can be modified through various chemical reactions to generate a range of derivatives with different pharmacological profiles. This flexibility in chemical modification is valuable for optimizing the therapeutic potential of the compound.

Clinical trials involving 2,2,2-trifluoro-1-3-(hydroxymethyl)pyrrolidin-1-ylethan-1-one have shown promising results in several areas. For example, preliminary studies have indicated its potential as an antiviral agent against certain RNA viruses. The compound has also been investigated for its anti-inflammatory properties and its ability to modulate immune responses. These findings suggest that 2,2,2-trifluoro-1-3-(hydroxymethyl)pyrrolidin-1-ylethan-1-one could be developed into a novel therapeutic agent for treating viral infections and inflammatory diseases.

In addition to its direct therapeutic applications, 2,2,2-trifluoro-1-3-(hydroxymethyl)pyrrolidin-1-ylethan-1-one has also been explored as a building block for more complex molecules. Its unique structural features make it an attractive starting material for synthetic chemists aiming to develop new drugs with improved efficacy and safety profiles. The ability to introduce multiple functional groups into the molecule allows for fine-tuning of its biological activity and pharmacological properties.

The synthesis of 2,2,2-trifluoro-1-3-(hydroxymethyl)pyrrolidin-1-ylethan-1-one has been optimized through various synthetic routes. One common approach involves the reaction of trifluoroacetyl chloride with 3-hydroxymethylpyrrolidine in the presence of a suitable base. This method yields high purity products with good yields. Alternative synthetic strategies have also been developed to improve efficiency and reduce costs associated with large-scale production.

The safety profile of 2,2,2-trifluoro-1-3-(hydroxymethyl)pyrrolidin-1-yethanone has been extensively evaluated through preclinical studies. Toxicity assessments have shown that it is generally well-tolerated at therapeutic doses. However, as with any new chemical entity (NCE), ongoing research is necessary to fully understand its long-term safety and potential side effects.

In conclusion, 2,2,2-trifluoro-1-{[3-(hydroxymethyl)pyrrolidin]-yl}ethanone (CAS No. 915390--63-) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological activities make it an attractive candidate for further development into novel therapeutic agents. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical applications.